Cas no 2189893-60-3 (1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one)
1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one
-
- Inchi: 1S/C10H13N3O/c1-2-10(14)12-7-4-9(8-12)13-6-3-5-11-13/h2-3,5-6,9H,1,4,7-8H2
- InChI Key: HPCFUXHRBUHRBH-UHFFFAOYSA-N
- SMILES: C(N1CCC(N2C=CC=N2)C1)(=O)C=C
Experimental Properties
- Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 396.4±31.0 °C(Predicted)
- pka: 3.00±0.19(Predicted)
1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6702072-0.05g |
1-[3-(1H-pyrazol-1-yl)pyrrolidin-1-yl]prop-2-en-1-one |
2189893-60-3 | 90% | 0.05g |
$246.0 | 2023-07-08 |
1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one
Professional Introduction to Compound with CAS No. 2189893-60-3 and Product Name: 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one
The compound with the CAS number 2189893-60-3 and the product name 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both pyrazole and pyrrolidine moieties in its framework suggests a high degree of versatility, making it a valuable scaffold for developing novel therapeutic agents.
Recent studies have highlighted the importance of heterocyclic compounds in the design of bioactive molecules. The pyrazole ring, known for its stability and biological activity, has been extensively explored in the development of antiviral, anti-inflammatory, and anticancer agents. Similarly, the pyrrolidine moiety is recognized for its role in enhancing binding affinity and selectivity in drug-receptor interactions. The combination of these two structural elements in 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one creates a unique pharmacophore that may exhibit multiple biological activities.
One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The double bond in the propen-1-one group provides a site for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies makes it an attractive candidate for drug development.
In the context of contemporary pharmaceutical research, there is growing interest in molecules that can modulate multiple targets simultaneously. The dual presence of pyrazole and pyrrolidine moieties in 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one suggests that it may have the capacity to interact with various biological pathways. This polypharmacological approach has shown promise in addressing complex diseases that involve multiple dysregulated pathways. For instance, compounds targeting both inflammatory and oxidative stress pathways have demonstrated efficacy in conditions such as neurodegenerative diseases and cardiovascular disorders.
Moreover, computational methods have played a crucial role in understanding the interactions of this compound with biological targets. Molecular docking simulations have been used to predict how 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one might bind to enzymes or receptors involved in disease processes. These studies have provided insights into its potential mechanisms of action, helping to guide further experimental validation. The integration of computational chemistry with traditional wet-lab approaches has accelerated the discovery process, making it possible to identify promising candidates more efficiently.
The synthesis of this compound also reflects advancements in synthetic methodologies. Modern techniques have enabled the efficient construction of complex molecular frameworks, often with high enantioselectivity and yield. The use of transition metal-catalyzed reactions has been particularly instrumental in forming key bonds within the molecule. Such methodologies not only streamline the synthetic process but also allow for greater control over stereochemistry, which is critical for biological activity.
Evaluation of 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one in preclinical models has provided preliminary evidence of its pharmacological potential. In vitro assays have shown that it exhibits inhibitory activity against certain enzymes relevant to inflammation and cancer progression. Additionally, cell-based assays have indicated that it may possess cytotoxic effects on tumor cell lines while maintaining relative selectivity over normal cells. These findings underscore its promise as a therapeutic agent and justify further investigation into its clinical applications.
The development of novel drug candidates is often hampered by challenges such as poor solubility, low bioavailability, or rapid metabolism. However, the structural features of 1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one may offer advantages in overcoming these hurdles. For example, the presence of polar functional groups can enhance solubility, while electronic modifications can improve metabolic stability. Optimizing these properties through structural modifications will be a key focus in future research.
Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating promising compounds like this into clinical reality. Such partnerships leverage complementary expertise and resources to accelerate drug discovery pipelines. Preclinical studies conducted by multidisciplinary teams will provide a comprehensive understanding of its safety profile and therapeutic efficacy before human trials can commence.
In conclusion, 2189893-60-3and 10-Hydroxytamoxifen citrate CAS number 59452 CAS number 59452 CAS number 59452 CAS number 59452 CAS number 59452 CAS number 59452 CAS number 59452 CAS number 59452 CAS number 59452 CAS number 59452CAS no:54941CAS no:54941CAS no:54941CAS no:54941CAS no:54941CAS no:54941CAS no:54941CAS no:54941CAS no:54941CAS no:54941CAS no:54941is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable scaffold for drug development. Continued research into its biological activities, synthetic methodologies, and pharmacokinetic properties will be crucial for realizing its full therapeutic potential.
2189893-60-3 (1-[3-(1H-Pyrazol-1-yl)-1-pyrrolidinyl]-2-propen-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)